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Compound of Interest

Compound Name: SJ1008030 TFA

Cat. No.: B12391202 Get Quote

Essential Safety and Handling Guide for SJ1008030
TFA
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of SJ1008030 TFA in a laboratory setting. The following

information is intended for researchers, scientists, and drug development professionals to

ensure the safe and effective use of this compound.

Chemical Identification and Properties
Property Value

Product Name SJ1008030 (TFA)

Catalog Number HY-147330A

CAS Number 2863634-97-1

Molecular Formula C44H44F3N13O9S

Molecular Weight 987.96

Hazard Identification
According to the Safety Data Sheet (SDS), SJ1008030 TFA is not classified as a hazardous

substance or mixture.[1] However, standard laboratory safety precautions should always be
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observed.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling

SJ1008030 TFA to minimize any potential exposure.

PPE Category Specific Requirements

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves (e.g., nitrile).

Skin and Body Protection Impervious clothing, such as a laboratory coat.

Respiratory Protection
A suitable respirator should be used if ventilation

is inadequate or if handling large quantities.

Engineering Controls: Ensure adequate ventilation in the work area. An accessible safety

shower and eye wash station must be available.[1]

Operational Handling and Storage
Handling:

Avoid breathing vapors, mist, dust, or gas.[1]

Use in a well-ventilated area.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.

Recommended storage condition is at -20°C.
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Keep in a dry and well-ventilated place.

First Aid Measures
In case of accidental exposure, follow these first aid procedures immediately.

Exposure Route First Aid Procedure

Eye Contact

Remove contact lenses if present. Immediately

flush eyes with large amounts of water for at

least 15 minutes, separating eyelids with fingers

to ensure adequate flushing. Seek prompt

medical attention.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. Seek medical attention.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[1]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

Accidental Release and Disposal Plan
Spill Response:

In the event of a spill, follow these steps to ensure safety and proper cleanup.

Evacuate: Evacuate personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so. Keep the product away from

drains and water courses.
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Absorb: Absorb the spill with a finely-powdered liquid-binding material such as diatomite or

universal binders.

Decontaminate: Scrub the affected surfaces and equipment with alcohol.

Dispose: Dispose of the contaminated material according to the disposal protocol below.

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations. Do not allow

the product to enter drains or water courses.

Spill Response Workflow
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Accidental Spill of SJ1008030 TFA

Spill Occurs

Evacuate Area

Ensure Ventilation

Wear Full PPE

Contain Spill

Absorb with Inert Material

Decontaminate Surfaces

Dispose of Waste
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Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill of SJ1008030 TFA.
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Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines a general procedure for preparing a stock solution of SJ1008030 TFA.

Materials:

SJ1008030 TFA solid

Appropriate solvent (e.g., DMSO)

Calibrated analytical balance

Vortex mixer

Sterile microcentrifuge tubes or vials

Procedure:

Determine Required Concentration: Decide on the desired final concentration of the stock

solution (e.g., 10 mM).

Calculate Mass: Based on the molecular weight of SJ1008030 TFA (987.96 g/mol ),

calculate the mass of the solid required to achieve the desired concentration in a specific

volume of solvent.

Formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Weigh Compound: Carefully weigh the calculated mass of SJ1008030 TFA using a

calibrated analytical balance in a fume hood.

Dissolve: Add the appropriate volume of the chosen solvent to the vial containing the

weighed compound.

Mix: Vortex the solution until the solid is completely dissolved. Gentle warming may be

applied if necessary, depending on the solvent and compound stability.
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Store: Store the stock solution at -20°C or as recommended for the specific experiment.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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